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Compound of Interest

Compound Name:
Chromeno(4,3-c)chromene-5,11-

dione

Cat. No.: B077852 Get Quote

An In-depth Technical Guide to Chromeno(4,3-
c)chromene-5,11-dione
For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromeno(4,3-c)chromene-5,11-dione is a heterocyclic compound belonging to the

extensive chromene family. The chromene scaffold is a key structural motif found in a multitude

of natural products, including flavonoids, tocopherols, and alkaloids.[1] Molecules incorporating

the chromone (4H-chromen-4-one) core are recognized for a wide array of pharmacological

activities.[2] Synthetic and natural chromene derivatives have demonstrated significant

potential in medicinal chemistry, exhibiting antitumor, antimicrobial, anti-inflammatory,

antioxidant, and antiviral properties.[2][3] This guide provides a detailed overview of the

chemical structure, properties, and synthesis of Chromeno(4,3-c)chromene-5,11-dione,

contextualized within the known biological activities of the broader chromene class, for which it

represents a promising but understudied member.

Chemical Structure and Properties
Chromeno(4,3-c)chromene-5,11-dione is a polycyclic aromatic compound featuring a fused

system of two chromene rings. Its rigid, planar structure is characterized by the presence of two
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ketone functional groups.[4]

Chemical Identity
Property Value Source

Molecular Formula C₁₆H₈O₄ [4]

IUPAC Name
chromeno[4,3-c]chromene-

5,11-dione
[4]

PubChem CID 622026 [4]

Canonical SMILES
C1=CC=C2C(=C1)C3=C(C(=O

)OC2=O)C4=CC=CC=C4O3
[4]

InChI Key
RZJWDFFHHDGBCQ-

UHFFFAOYSA-N
[4]

Physicochemical Properties
Property Value Source

Molecular Weight 264.23 g/mol [4]

XLogP3-AA (Lipophilicity) 2.5 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 0 [4]

Topological Polar Surface Area 52.6 Å² [4]

Complexity 493 [4]

Synthesis of the Chromene Core
While a specific, detailed protocol for Chromeno(4,3-c)chromene-5,11-dione is not widely

published, the synthesis of the closely related chromeno[4,3-b]chromene core is well-

documented and typically involves a one-pot, multi-component reaction. These methods offer
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high efficiency and atom economy. A common approach involves the condensation of 4-

hydroxycoumarin, an aromatic aldehyde, and a cyclic diketone.[5]

Representative Experimental Protocol: Photocatalytic
Synthesis of Chromeno[4,3-b]chromenes
This protocol is adapted from a general method for the green light-emitting diode (LED)

photoinduced synthesis of chromeno[4,3-b]chromene derivatives.[5]

Materials:

Aromatic Aldehyde (1 mmol)

Dimedone or 1,3-Cyclohexanedione (1 mmol)

4-Hydroxycoumarin (1 mmol)

Nanophotocatalyst (e.g., Histaminium tetrachlorozincate, 2 mg)

Acetonitrile (optional, 3 mL for solvent-based reaction)

Ethyl Acetate (for workup)

Water

Equipment:

25 mL reaction flask

Visible green LED light source (e.g., 2.5 W, λmax = 535 nm)

Magnetic stirrer

Thin Layer Chromatography (TLC) apparatus

Procedure:
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To a 25 mL flask, add the aromatic aldehyde (1 mmol), the cyclic diketone (1 mmol), 4-

hydroxycoumarin (1 mmol), and the photocatalyst (2 mg).

For a solvent-free reaction, ensure the components are well-mixed. For a solvent-based

reaction, add acetonitrile (3 mL).

Place the flask under the green LED light source and stir the mixture at room temperature in

an open-air condition.

Monitor the reaction progress using TLC.

Upon completion, quench the reaction by adding water (3 mL).

Dissolve the resulting precipitate in ethyl acetate.

Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain the desired

chromeno[4,3-b]chromene product.[5]
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Reactant Mixing
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(Room Temperature)

Monitor by TLC

 periodically

Quench (H₂O)
Extract (EtOAc)

 upon completion

Purification
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Final Product
(Chromeno[4,3-b]chromene)

Click to download full resolution via product page

General workflow for the photocatalytic synthesis of a chromene core.
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Biological Activities of Chromene Scaffolds
While specific biological data for Chromeno(4,3-c)chromene-5,11-dione is not extensively

reported in the literature, the broader class of chromene and chromone derivatives has been

the subject of intense investigation, revealing a wide spectrum of pharmacological activities.

General Biological Profile
Chromene-based compounds are known to exhibit significant biological effects, including:

Anticancer Activity: Many chromene derivatives have demonstrated cytotoxicity against

various cancer cell lines, such as breast, colon, and liver cancer lines.[3][6] Some derivatives

act as tubulin polymerization inhibitors, while others interfere with different cellular pathways.

[7]

Antimicrobial Activity: The chromene nucleus is a key feature in many compounds with

antibacterial and antifungal properties.[8][9] They have shown efficacy against both Gram-

positive and Gram-negative bacteria.[8]

Antioxidant Activity: The phenolic-like structure present in many chromene derivatives,

particularly those derived from 4-hydroxycoumarin, imparts antioxidant capabilities.[10]

Anti-inflammatory Activity: Certain chromene derivatives have been identified as inhibitors of

inflammatory pathways and enzymes.[2]

Quantitative Data for Representative Chromene
Derivatives
The following table summarizes the cytotoxic activity of various chromene derivatives against

several human cancer cell lines. Note: This data is for related compounds and not for

Chromeno(4,3-c)chromene-5,11-dione itself. It is presented to illustrate the potential of the

general scaffold.
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Compound
Class/Derivative

Cancer Cell Line Activity (IC₅₀) Reference

Indole-tethered

Chromene (Derivative

4c)

A549 (Lung) 7.9 µM [3]

Indole-tethered

Chromene (Derivative

4d)

PC-3 (Prostate) 9.1 µM [3]

Chromane-2,4-dione

Derivative (Compound

13)

MOLT-4 (Leukemia) 24.4 ± 2.6 µM [11]

Chromane-2,4-dione

Derivative (Compound

13)

HL-60 (Leukemia) 42.0 ± 2.7 µM [11]

Coumarinic Chalcone

(Derivative 4a)

Antioxidant Assay

(DPPH)
2.07 µM [10]

Pyrano[2,3-

f]chromene-4,8-dione

(Derivative 11e)

HCT-116 (Colon) 4.82 µmol/L [12]

Pyrano[2,3-

f]chromene-4,8-dione

(Derivative 11e)

MCF7 (Breast) 5.16 µmol/L [12]

Signaling Pathways and Mechanism of Action
The specific molecular targets and signaling pathways modulated by Chromeno(4,3-
c)chromene-5,11-dione have not been elucidated in the available scientific literature.

Research into the broader class of chromones suggests multiple potential mechanisms,

including enzyme inhibition, receptor antagonism, and interference with nucleic acids.[7] The

biological activity of this specific molecule remains an open area for investigation.
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The biological mechanism of the target compound remains to be explored.

Conclusion and Future Directions
Chromeno(4,3-c)chromene-5,11-dione is a well-defined chemical entity with a scaffold that is

strongly associated with a diverse range of promising biological activities. While its synthesis is

achievable through established multi-component reaction strategies common to this class of

compounds, its specific biological properties and potential as a therapeutic agent have yet to

be explored.

The data on related chromene structures strongly suggest that Chromeno(4,3-c)chromene-
5,11-dione warrants further investigation. Future research should focus on:

Targeted Synthesis and Characterization: Development of an optimized, high-yield synthesis

protocol for this specific isomer.

Biological Screening: A comprehensive evaluation of its cytotoxic, antimicrobial, and

antioxidant properties against relevant assays and cell lines.

Mechanism of Action Studies: Should biological activity be confirmed, subsequent studies to

identify its molecular targets and elucidate its impact on cellular signaling pathways will be
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critical for any drug development efforts.

This technical guide summarizes the current, albeit limited, knowledge on Chromeno(4,3-
c)chromene-5,11-dione and provides a framework for its future exploration as a potentially

valuable molecule in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chromeno(4,3-c)chromene-5,11-dione chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077852#chromeno-4-3-c-chromene-5-11-dione-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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